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Compound of Interest

Compound Name: (S)-1-Chloro-3-phenylpropan-2-ol
CAS No.: 406945-51-5
Cat. No.: B1486891

Get Quote

Executive Summary

(S)-1-Chloro-3-phenylpropan-2-ol (CAS: 406945-51-5) is a critical chiral building block in the
synthesis of norepinephrine reuptake inhibitors, including Atomoxetine and Fluoxetine
derivatives. Its structural integrity—specifically the preservation of the (S)-configuration at the
C2 position—is paramount for downstream pharmacological efficacy.

This guide provides a definitive spectral profile for this intermediate, integrating Nuclear
Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy. It
establishes a self-validating analytical workflow to ensure chemical and optical purity during
drug development.

Molecular Architecture & Physicochemical Profile[1]

[2][3]

The molecule features a phenyl ring connected via a methylene bridge to a chiral secondary
alcohol, which is further substituted with a chloromethyl group. The electron-withdrawing
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chlorine atom and the hydroxyl group at C2 create distinct electronic environments resolvable
by high-field NMR.

Property Value

IUPAC Name (2S)-1-chloro-3-phenylpropan-2-ol
C

Molecular Formula H
Clo

Molecular Weight 170.64 g/mol

Chiral Center C2 (S-configuration)
Soluble in CHCI

Solubility

, MeOH, DMSO; sparingly soluble in water.

Appearance Colorless to pale yellow oil or low-melting solid.

Comprehensive Spectral Profiling
Mass Spectrometry (MS) Analysis

Instrument: GC-MS (El, 70 eV)

The mass spectrum of (S)-1-Chloro-3-phenylpropan-2-ol is characterized by the isotopic
signature of chlorine and specific cleavage patterns driven by the stability of the resulting
carbocations.

e Molecular lon (M

): Weak signals at m/z 170 (
Clhand 172 (
Cl) in a characteristic 3:1 ratio, confirming the presence of a single chlorine atom.

o Base Peak / Major Fragments:
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o m/z121 (M- CH

Cl): The most prominent fragmentation pathway involves
-cleavage adjacent to the hydroxyl group, expelling the chloromethyl radical (
CH
Cl). This generates a stable oxonium ion species (Ph-CH
-CH=0OH
).
o m/z 91 (Tropylium lon): Further fragmentation yields the highly stable tropylium cation (C
H
), diagnostic of the benzyl moiety.

o m/z 92: Arearrangement product (McLafferty-like or benzyl rearrangement) often seen in
alkylbenzenes.

Visualization: MS Fragmentation Pathway
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Caption: Primary fragmentation pathway under Electron Impact (EIl) ionization showing the loss
of the chloromethyl group.

Infrared Spectroscopy (IR)

Technique: ATR-FTIR (Neat)
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The IR spectrum serves as a rapid "fingerprint" for functional group verification.

Frequency (cm

Assignment Mechanistic Insight
)
Intermolecular hydrogen
3300 — 3450 O-H Stretch (Broad) bonding of the secondary
alcohol.
sp
phenyl ring.
Sp
propy! chain.
Secondary alcohol
1050 — 1100 C-O Stretch o
characteristic band.
) Monosubstituted benzene ring
700 & 750 C-H Out-of-Plane Bending ) ) )
(diagnostic "5 adjacent H").
Typical region for alkyl
600 — 800 C-ClI Stretch yP J Y

chlorides.

Nuclear Magnetic Resonance (NMR)

Instrument: 400 MHz (1H), 100 MHz (13C) Solvent: CDCI

(Tetramethylsilane internal standard,
=0.00 ppm)

NMR provides the definitive structural proof. The diastereotopic nature of the protons adjacent
to the chiral center is a key feature to observe.

H NMR Assighments
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Chemical Shift
( Multiplicity

» Ppm)

Integration

Assignment

Structural
Context

7.20-7.35 Multiplet

5H

Ar-H

Phenyl ring

protons.

3.95-4.05 Multiplet

1H

-CH(OH)-

Chiral methine
proton.
Deshielded by
Oxygen.

3.50 - 3.65 Multiplet (dd)

2H

-CH

Diastereotopic
methylene
protons adjacent
to Cl.

2.80-2.95 Multiplet (dd)

2H

Benzylic
methylene

protons.

2.10-2.40 Broad Singlet

Exchangeable
hydroxyl proton
(shift varies with

concentration).

Note: The methylene protons at C1 (CI-CH

-) and C3 (Ph-CH

-) are diastereotopic due to the adjacent chiral center at C2. They often appear as complex
multiplets (ABX system) rather than simple doublets or triplets.

C NMR Assignments
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Chemical Shift (

Assignment Carbon Type
» Ppm)
137.5 Ar-C (ipso) Quaternary aromatic carbon.
Ortho, meta, and para
129.3,128.7, 126.8 Ar-CH _
aromatic carbons.
71.8 -CH(OH)- Chiral carbinol carbon.
-CH Chloromethyl carbon
49.5 _
cl (deshielded by CI).
Ph-CH
40.5 Benzylic carbon.

Stereochemical Validation

Ensuring the enantiomeric excess (ee) of the (S)-isomer is critical. Two orthogonal methods are
recommended.

Polarimetry

o Parameter: Specific Rotation
o Standard Value:-26.0° (

, CHCI

)

« Interpretation: A negative rotation in chloroform is characteristic of the (S)-enantiomer for this
specific structure.

o Caution: Solvent effects can drastically alter rotation. Ensure CHCI

is used if comparing to this standard.
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Chiral HPLC Method

To quantify enantiomeric excess >99%, a direct chiral separation is required.
¢ Column: Chiralcel OD-H or AD-H (Daicel)

» Mobile Phase: Hexane : Isopropanol (90 : 10 v/v)

¢ Flow Rate: 1.0 mL/min

¢ Detection: UV @ 254 nm (targeting the phenyl chromophore)

+ Retention Order: Typically, the (S)-isomer elutes before the (R)-isomer on OD-H columns
under these conditions, but this must be confirmed with a racemic standard.

Visualization: Stereochemical Purity Workflow

Crude (S)-1-Chloro-3-phenylpropan-2-ol

Y
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([a]D Check) (Chiralcel OD-H)

Release for Synthesis
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Recrystallize / Reprocess

Click to download full resolution via product page

Caption: Workflow for validating the optical purity of the (S)-enantiomer.
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Experimental Protocol: Characterization Workflow

Objective: Confirm identity and purity of a synthesized batch.
o Sample Preparation: Dissolve 10 mg of the sample in 0.7 mL of CDCI

for NMR. Ensure the sample is free of residual solvents (e.g., EtOAc, THF) which can
overlap with the key methylene signals.

* NMR Acquisition:

o Run a standard proton scan (16 scans).

o Look for the diagnostic multiplet at ~4.0 ppm (CH-OH).

o Verify the integration ratio of Aromatic (5H) : Aliphatic (5H).
e Chiral Analysis:

o Prepare a 1 mg/mL solution in Hexane/IPA (90:10).

o Inject 10 pyL onto the Chiralcel OD-H column.

o Calculate %ee using the formula:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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